Cas no 328010-05-5 ((1s, 2s, 5r, 7s)-2,8,8,trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonane-4-one)

• Product Name: (1s, 2s, 5r, 7s)-2,8,8,trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonane-4-one
• CAS No: 328010-05-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 917279
• PubChem ID: 26385540
• Update Time: 2025-04-19

(1s, 2s, 5r, 7s)-2,8,8,trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonane-4-one Chemical and Physical Properties

Names and Identifiers

• (1s, 2s, 5r, 7s)-2,8,8,trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonane-4-one
• 328010-05-5
• SCHEMBL3375445
• (1S,2S,5R,7S)-2,8,8,Trimethyl-3-azatricyclo[5.1.1.0(2,5)]nonane-4-one
• (1S,2S,5R,7S)-2,8,8-Trimethyl-3-azatricyclo[5.1.1.0~2,5~]nonan-4-one
• DTXSID50650135
• (1S,2S,5R,7S)-2,8,8-trimethyl-3-azatricyclo[5.1.1.02,5]nonan-4-one

• Inchi： 1S/C11H17NO/c1-10(2)6-4-7-9(13)12-11(7,3)8(10)5-6/h6-8H,4-5H2,1-3H3,(H,12,13)/t6-,7+,8+,11-/m1/s1
• InChI Key： KUAXJPRPFKYSME-OFHVYEONSA-N
• SMILES： O=C1[C@@H]2C[C@@H]3C[C@H]([C@]2(C)N1)C3(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų